Cas no 2138312-83-9 (Piperidine, 4-(bromofluoromethylene)-1-(1-methylethyl)-)

• Product Name: Piperidine, 4-(bromofluoromethylene)-1-(1-methylethyl)-
• CAS No: 2138312-83-9
• MF: C₉H₁₅BrFN
• MW: 236.124505281448
• CID: 5302233
• Update Time: 2025-10-28

Piperidine, 4-(bromofluoromethylene)-1-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 4-[bromo(fluoro)methylidene]-1-(propan-2-yl)piperidine
• Piperidine, 4-(bromofluoromethylene)-1-(1-methylethyl)-

• Inchi： 1S/C9H15BrFN/c1-7(2)12-5-3-8(4-6-12)9(10)11/h7H,3-6H2,1-2H3
• InChI Key： PWDPOBALYGAMQG-UHFFFAOYSA-N
• SMILES： Br/C(=C1\CCN(C(C)C)CC\1)/F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 179
• XLogP3: 2.5
• Topological Polar Surface Area: 3.2

Additional information on Piperidine, 4-(bromofluoromethylene)-1-(1-methylethyl)-

Comprehensive Overview of Piperidine, 4-(bromofluoromethylene)-1-(1-methylethyl)- (CAS No. 2138312-83-9)

The compound Piperidine, 4-(bromofluoromethylene)-1-(1-methylethyl)- (CAS No. 2138312-83-9) is a specialized organic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This piperidine derivative features a bromofluoromethylene group, which introduces distinct reactivity patterns, making it a valuable intermediate in synthetic chemistry. Researchers and industries are increasingly exploring its utility in pharmaceuticals, agrochemicals, and material science, aligning with the growing demand for halogenated compounds and heterocyclic building blocks.

One of the key reasons for the rising interest in Piperidine, 4-(bromofluoromethylene)-1-(1-methylethyl)- is its role in the development of novel bioactive molecules. The presence of both bromine and fluorine atoms in its structure enhances its ability to participate in cross-coupling reactions, a topic frequently searched by chemists in AI-driven synthesis platforms. This aligns with the broader trend of leveraging computational chemistry and machine learning to predict reaction outcomes, a hot topic in modern research. The compound’s versatility also makes it a candidate for drug discovery programs, particularly in targeting enzyme inhibition and receptor modulation.

From a synthetic perspective, the 4-(bromofluoromethylene) moiety in this piperidine derivative offers unique opportunities for selective functionalization. This is particularly relevant in the context of green chemistry, where minimizing waste and optimizing atom economy are critical. Recent discussions in scientific forums and patent literature highlight its potential in catalytic processes, such as palladium-catalyzed reactions, which are widely searched by professionals seeking sustainable synthetic routes. The compound’s stability under various conditions further enhances its appeal for industrial-scale applications.

Another area where Piperidine, 4-(bromofluoromethylene)-1-(1-methylethyl)- shows promise is in the development of advanced materials. Its incorporation into polymers or coatings could impart unique properties like thermal resistance or chemical stability, topics frequently explored in material science databases. With the increasing focus on smart materials and nanotechnology, this compound’s potential to contribute to innovations in these fields cannot be overlooked. Its structural features may also enable the design of fluorescent probes or sensors, addressing the growing demand for diagnostic tools in healthcare and environmental monitoring.

In conclusion, Piperidine, 4-(bromofluoromethylene)-1-(1-methylethyl)- (CAS No. 2138312-83-9) represents a fascinating example of how heterocyclic chemistry continues to drive innovation across multiple disciplines. Its relevance to drug development, sustainable synthesis, and material science positions it as a compound of significant interest. As research progresses, its applications are likely to expand, further solidifying its role in the chemical industry and beyond.